Cas no 1690981-86-2 (ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate)

• Product Name: ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate
• CAS No: 1690981-86-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6051663
• PubChem ID: 106230940
• Update Time: 2025-06-08

ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate
• ethyl 2-[(pent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylate
• 1690981-86-2
• EN300-1449665

• Inchi： 1S/C11H14N2O3/c1-4-8(5-2)12-11-13-9(7-16-11)10(14)15-6-3/h1,7-8H,5-6H2,2-3H3,(H,12,13)
• InChI Key： VTJNXAGGESVWAF-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)N=C1NC(C#C)CC

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate

Introduction to Ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate (CAS No. 1690981-86-2)

Ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate, with the CAS number 1690981-86-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a pent-1-yne moiety and an oxazole ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic and medicinal chemistry investigations.

The ethyl 2-(pent-1-yn-3-yl)amino substituent in the molecule imparts a specific electronic and steric environment that can influence its interactions with biological targets. This aspect has been extensively studied in recent years, as researchers explore the potential of such modifications in enhancing drug-like properties such as solubility, bioavailability, and metabolic stability. The oxazole ring, a six-membered aromatic heterocycle containing two adjacent oxygen atoms, is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination. These characteristics make ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on oxazole derivatives. Oxazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pent-1-yne group into the oxazole framework introduces additional functional handles that can be exploited for further derivatization. This has led to the synthesis of numerous analogs that have been evaluated for their biological efficacy. For instance, studies have demonstrated that derivatives of ethyl 2-(pent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylate exhibit promising activity against various pathogens and can serve as lead compounds for the development of new drugs.

The synthesis of ethyl 2-(pent-1-yne)-amino-substituted oxazoles has been optimized through various methodologies, including cycloaddition reactions and metal-catalyzed coupling processes. These synthetic approaches have enabled the preparation of complex derivatives with tailored properties. One particularly notable method involves the use of Sonogashira coupling reactions to introduce the pentenynyl group onto the oxazole scaffold. This reaction provides a high degree of selectivity and yield, making it an attractive choice for industrial-scale production. Additionally, recent advances in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The pharmacological evaluation of ethyl 2-(pentenynl)-amino-substituted oxazoles has revealed several interesting findings. In particular, studies have shown that these compounds can interact with specific biological targets by binding to their active sites or modulating their activity. For example, certain derivatives have been found to inhibit enzymes involved in inflammatory pathways, suggesting their potential use in treating chronic inflammatory diseases. Furthermore, preliminary studies have indicated that these compounds may exhibit antitumor activity by interfering with key signaling pathways in cancer cells. These findings highlight the importance of ethyl 2-(pentenynl)-amino-substituted oxazoles as candidates for further pharmacological investigation.

The structural diversity offered by ethyl 2-(pentenynl)-amino-substituted oxazoles also makes them valuable tools for understanding structure-function relationships in drug design. By systematically varying different functional groups within the molecule, researchers can gain insights into how specific structural features influence biological activity. This approach has been instrumental in identifying key pharmacophores responsible for mediating interactions with biological targets. Additionally, computational modeling techniques have been employed to predict how these compounds might bind to their targets at the molecular level. These simulations provide valuable information for guiding synthetic efforts and optimizing lead compounds.

In conclusion, ethyl 2-(pentenynl)-amino-substituted oxazoles represent a promising class of compounds with significant potential in pharmaceutical research and drug development. Their unique structural features and diverse biological activities make them attractive candidates for further investigation. As our understanding of these molecules continues to grow, new therapeutic applications are likely to emerge. The combination of innovative synthetic methodologies and advanced pharmacological studies will be crucial in realizing the full therapeutic potential of this class of compounds.